![molecular formula C35H67O8P-2 B1261519 Dipalmitoyl phosphatidate](/img/structure/B1261519.png)
Dipalmitoyl phosphatidate
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Overview
Description
1,2-dihexadecanoyl-sn-glycerol-3-phosphate(2-) is a 1-acyl-2-hexadecanoyl-sn-glycero-3-phosphate(2-) in which the 1-acyl group is also hexadecanoyl; major species at pH 7.3. It is a conjugate base of a 1,2-dihexadecanoyl-sn-glycerol-3-phosphate.
Scientific Research Applications
Antioxidant Synergist in Edible Oils :
- Dipalmitoyl phosphatidyl ethanolamine (DPE), a form of DPPA, acts as a potent synergist for primary antioxidants in edible oils at temperatures above 80°C (Dziedzic & Hudson, 1984).
Properties in Langmuir Monolayers :
- DPPA displays unique structural and topographical characteristics in Langmuir monolayers, showing polymorphism and varying responses to temperature, pH, and ionic strength (Miñones et al., 2002).
Ionization and Counterion Binding Effects :
- The ionization of DPPA affects its surface areas in monolayers, with the presence of different cations influencing its behavior (Patil et al., 1979).
Synthesis for Glycerylphosphatides Studies :
- Dipalmitoyl-L-alpha-glycerophosphoric acid and its derivatives have been synthesized, providing a pathway for studying glycerylphosphatides (Stanacev & Kates, 1960).
Boundary Lubrication in Biological Systems :
- DPPA has potential as a boundary lubricant in synovial joints and may help prevent postoperative adhesion in tendon injuries (Moro‐oka et al., 2000).
Lung Surfactant Studies :
- The activity and properties of phosphatidate phosphatase in fetal and adult rat lungs have been studied, suggesting the importance of DPPA in lung function (Ravinuthala et al., 1978).
Model Membrane Studies :
- Interaction with phenothiazine derivatives and the influence of DPPA on membrane properties have been investigated, providing insights into its role in cell membranes (Frenzel et al., 1978).
Influence on Lipid Oxidation in Food Systems :
- The addition of DPPA has been found to inhibit lipid oxidation in beef homogenate and emulsified sardine oil, demonstrating its potential as a food preservative (Dacaranhe & Terao, 2001).
Phospholipid-Metal Ion Interaction :
- The binding of metal ions to monolayers of phospholipids, including DPPA, has been studied, highlighting its potential role in biochemical processes (Shah & Schulman, 1965).
properties
Molecular Formula |
C35H67O8P-2 |
---|---|
Molecular Weight |
646.9 g/mol |
IUPAC Name |
[(2R)-2,3-di(hexadecanoyloxy)propyl] phosphate |
InChI |
InChI=1S/C35H69O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(36)41-31-33(32-42-44(38,39)40)43-35(37)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33H,3-32H2,1-2H3,(H2,38,39,40)/p-2/t33-/m1/s1 |
InChI Key |
PORPENFLTBBHSG-MGBGTMOVSA-L |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])[O-])OC(=O)CCCCCCCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])[O-])OC(=O)CCCCCCCCCCCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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